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Compound of Interest

Compound Name: 4-Methoxyestrone-13C6

Cat. No.: B12402603 Get Quote

Technical Guide: 4-Methoxyestrone-13C6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile of 4-
Methoxyestrone-13C6, an isotopically labeled internal standard crucial for quantitative

bioanalytical studies of estrogen metabolism. Due to the limited public availability of a specific

Certificate of Analysis for a designated lot of 4-Methoxyestrone-13C6, this document

synthesizes representative data from commercially available, closely related isotopically

labeled analogs and general analytical methodologies for estrogens.

Quantitative Data Summary
The following tables summarize the typical physical and chemical properties of 4-

Methoxyestrone and its isotopically labeled variants. This data is aggregated from various

suppliers of analytical standards.

Table 1: General Chemical and Physical Properties
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Property Value Source

Chemical Name
3-Hydroxy-4-methoxyestra-

1,3,5(10)-trien-17-one

Synonyms 4-MeOE1, 4-methoxy E1 [1]

Molecular Formula (unlabeled) C₁₉H₂₄O₃ [1]

Molecular Weight (unlabeled) 300.4 g/mol [1]

Molecular Formula (13C, d3

labeled)
¹³CC₁₈²H₃H₂₁O₃ [2]

Molecular Weight (13C, d3

labeled)
304.40 g/mol [2]

Appearance White to off-white solid N/A

Storage Temperature -20°C [1]

Table 2: Representative Analytical Specifications

Analysis Specification Source

Purity by HPLC ≥95% - ≥98% [3]

Isotopic Purity
Typically ≥98 atom % for

labeled positions
[2]

Identity Confirmation
Conforms to structure by ¹H-

NMR and Mass Spectrometry
[3]

Experimental Protocols
The following sections detail the typical experimental methodologies used for the quality control

and characterization of 4-Methoxyestrone-13C6.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
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Objective: To determine the chemical purity of the 4-Methoxyestrone-13C6 standard.

Instrumentation:

HPLC system with a UV or Diode Array Detector (DAD)

Reversed-phase C18 column (e.g., 5 µm particle size, 125 x 4 mm)

Mobile Phase:

A gradient or isocratic mixture of acetonitrile and water, often with a modifier like 0.1% formic

acid or phosphoric acid to improve peak shape. A typical starting condition could be a 65:35

(v/v) mixture of water and acetonitrile.[4]

Procedure:

Sample Preparation: A stock solution of the reference standard is prepared in a suitable

solvent such as methanol or acetonitrile to a known concentration (e.g., 0.3-1.0 mg/mL).[4]

Injection: A small volume (e.g., 5 µL) of the sample solution is injected onto the HPLC

column.[4]

Chromatography: The mobile phase is pumped through the column at a constant flow rate

(e.g., 1.0 mL/min) and temperature (e.g., 40°C).[4]

Detection: The detector monitors the absorbance at a specific wavelength (e.g., 310 nm) as

the compounds elute from the column.[4]

Data Analysis: The purity is calculated based on the area percent of the main peak relative to

the total area of all observed peaks, excluding solvent peaks.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity Confirmation
Objective: To confirm the chemical structure and identity of 4-Methoxyestrone-13C6.

Instrumentation:
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NMR spectrometer (e.g., 400 MHz)

Procedure:

Sample Preparation: A small amount of the substance is dissolved in a deuterated solvent

(e.g., DMSO-d6).

Data Acquisition: ¹H-NMR and ¹³C-NMR spectra are acquired.

Data Analysis: The chemical shifts, splitting patterns, and integration of the signals in the ¹H-

NMR spectrum, along with the chemical shifts in the ¹³C-NMR spectrum, are compared to the

expected structure of 4-Methoxyestrone. The presence of signals corresponding to the ¹³C-

labeled positions confirms the isotopic labeling. The overall spectrum should be consistent

with the structural formula.[3]

Mass Spectrometry (MS) for Identity and Isotopic
Enrichment
Objective: To confirm the molecular weight and assess the isotopic enrichment of 4-
Methoxyestrone-13C6.

Instrumentation:

Mass spectrometer, often coupled with a chromatographic inlet (LC-MS or GC-MS).

Electrospray ionization (ESI) is a common technique for LC-MS analysis of estrogens.

Procedure:

Sample Introduction: The sample is introduced into the mass spectrometer, typically after

separation by LC or GC.

Ionization: The molecules are ionized (e.g., by ESI).

Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured.

Data Analysis: The observed molecular ion peak should correspond to the calculated

molecular weight of 4-Methoxyestrone-13C6. For example, the protonated molecule [M+H]⁺
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would be expected.[3] The distribution of isotopic peaks is analyzed to determine the level of

¹³C enrichment.

Visualizations
Analytical Workflow for Quality Control
The following diagram illustrates a typical workflow for the quality control and certification of a

4-Methoxyestrone-13C6 reference standard.
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Caption: Quality Control Workflow for 4-Methoxyestrone-13C6.

Metabolic Pathway of 4-Methoxyestrone
This diagram illustrates the metabolic formation of 4-methoxyestrone from its parent

compound, estrone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://cdn.caymanchem.com/cdn/downloadCofa/Cayman-CofA-34155-0654734.pdf
https://www.benchchem.com/product/b12402603?utm_src=pdf-body
https://www.benchchem.com/product/b12402603?utm_src=pdf-body-img
https://www.benchchem.com/product/b12402603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Estrone

4-Hydroxyestrone

Hydroxylation

4-Methoxyestrone

Methylation

COMT
(Catechol-O-methyltransferase)

Click to download full resolution via product page

Caption: Metabolic formation of 4-Methoxyestrone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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